beta-Muricholic acid
beta-Muricholic acid
β-Muricholic acid (β-MCA) is a murine-specific primary bile acid. Dietary administration of β-MCA reduces HMG-CoA reductase activity in liver microsomes from mice fed a high cholesterol and cholic acid diet. Dietary administration of β-MCA also dissolves 100% of gallstones in a gallstone-susceptible mouse model of diet-induced cholesterol gallstones.
Beta-muricholic acid is a member of the class of muricholic acids in which the hydroxy groups at positions 6 and 7 both have beta configuration. It is a member of muricholic acids, a 6beta-hydroxy steroid and a 7beta-hydroxy steroid. It is a conjugate acid of a beta-muricholate.
Beta-Muricholic acid, also known as b-muricholate or hyocholic acid, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Beta-Muricholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Muricholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, Beta-muricholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Muricholic acid can be converted into tauro-beta-muricholic acid and beta-muricholoyl-CoA.
Beta-muricholic acid is a member of the class of muricholic acids in which the hydroxy groups at positions 6 and 7 both have beta configuration. It is a member of muricholic acids, a 6beta-hydroxy steroid and a 7beta-hydroxy steroid. It is a conjugate acid of a beta-muricholate.
Beta-Muricholic acid, also known as b-muricholate or hyocholic acid, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Beta-Muricholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Muricholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, Beta-muricholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Muricholic acid can be converted into tauro-beta-muricholic acid and beta-muricholoyl-CoA.
Brand Name:
Vulcanchem
CAS No.:
2393-59-1
VCID:
VC20821798
InChI:
InChI=1S/C24H40O5/c1-13(4-7-19(26)27)15-5-6-16-20-17(9-11-23(15,16)2)24(3)10-8-14(25)12-18(24)21(28)22(20)29/h13-18,20-22,25,28-29H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17+,18+,20+,21+,22-,23-,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C
Molecular Formula:
C24H40O5
Molecular Weight:
408.6 g/mol
beta-Muricholic acid
CAS No.: 2393-59-1
Cat. No.: VC20821798
Molecular Formula: C24H40O5
Molecular Weight: 408.6 g/mol
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Specification
| Description | β-Muricholic acid (β-MCA) is a murine-specific primary bile acid. Dietary administration of β-MCA reduces HMG-CoA reductase activity in liver microsomes from mice fed a high cholesterol and cholic acid diet. Dietary administration of β-MCA also dissolves 100% of gallstones in a gallstone-susceptible mouse model of diet-induced cholesterol gallstones. Beta-muricholic acid is a member of the class of muricholic acids in which the hydroxy groups at positions 6 and 7 both have beta configuration. It is a member of muricholic acids, a 6beta-hydroxy steroid and a 7beta-hydroxy steroid. It is a conjugate acid of a beta-muricholate. Beta-Muricholic acid, also known as b-muricholate or hyocholic acid, belongs to the class of organic compounds known as trihydroxy bile acids, alcohols and derivatives. These are prenol lipids structurally characterized by a bile acid or alcohol which bears three hydroxyl groups. Beta-Muricholic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Muricholic acid has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces and urine. Within the cell, Beta-muricholic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Muricholic acid can be converted into tauro-beta-muricholic acid and beta-muricholoyl-CoA. |
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| CAS No. | 2393-59-1 |
| Molecular Formula | C24H40O5 |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5R,6S,7R,8S,9S,10R,13R,14S,17R)-3,6,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O5/c1-13(4-7-19(26)27)15-5-6-16-20-17(9-11-23(15,16)2)24(3)10-8-14(25)12-18(24)21(28)22(20)29/h13-18,20-22,25,28-29H,4-12H2,1-3H3,(H,26,27)/t13-,14-,15-,16+,17+,18+,20+,21+,22-,23-,24-/m1/s1 |
| Standard InChI Key | DKPMWHFRUGMUKF-CRKPLTDNSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H]([C@H]([C@H]4[C@@]3(CC[C@H](C4)O)C)O)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(C(C4C3(CCC(C4)O)C)O)O)C |
| Appearance | Assay:≥95%A crystalline solid |
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